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Abstract
This document provides detailed application notes and protocols for the utilization of

magnesium sulfite, specifically in the form of magnesium bisulfite cooking liquor, for the

production of sulfite pulp in the paper industry. The magnesium-based sulfite process, also

known as the Magnefite process, offers significant advantages over traditional calcium-based

methods, including the ability to pulp a wider variety of wood species, such as southern pine,

and a well-established chemical recovery system that minimizes environmental impact.[1][2]

This document outlines the chemical principles, experimental protocols for laboratory-scale

pulping, and key process parameters. Quantitative data from pulping experiments are

summarized in tabular format for clarity and ease of comparison. Additionally, process

workflows are visualized using diagrams to illustrate the logical relationships between the

different stages of production and chemical recovery.

Introduction
The sulfite process is a chemical pulping method that utilizes solutions of sulfite and bisulfite

ions to delignify wood chips, separating the cellulose fibers for papermaking.[3] While

historically calcium bisulfite was the predominant cooking liquor, its use was limited by the

insolubility of calcium salts and the lack of an efficient chemical recovery process.[1] The

adoption of soluble bases like magnesium resolved these issues. The Magnefite process, using

magnesium bisulfite, operates at a higher pH than the calcium acid sulfite process (typically pH
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4-5) and at temperatures ranging from 140°C to 160°C.[1][2] A key advantage of the

magnesium-based system is the ability to incinerate the spent liquor to recover both energy

and the cooking chemicals (magnesium oxide and sulfur dioxide), creating a closed-loop, more

sustainable process.[1][3][4] Magnesium bisulfite pulps are known for their high brightness and

are easier to bleach than kraft pulps.[1][2]

Chemical Principles
The fundamental chemistry of the magnesium bisulfite process involves the sulfonation and

subsequent hydrolysis of lignin, rendering it soluble in the cooking liquor. The cooking liquor is

prepared by reacting a slurry of magnesium hydroxide (Mg(OH)₂) with sulfur dioxide (SO₂).[3]

The key chemical reactions in the preparation of the cooking liquor are:

Formation of Magnesium Bisulfite: SO₂ + Mg(OH)₂ → Mg(HSO₃)₂

Delignification: During cooking, the bisulfite ions (HSO₃⁻) react with the lignin polymer in the

wood, leading to the cleavage of ether bonds and the introduction of sulfonic acid groups (-

SO₃H), which increases the solubility of the lignin fragments.

Experimental Protocols
This section details a laboratory-scale protocol for magnesium bisulfite pulping of southern

pine, adapted from the procedures described by Keller and Fahey.[1]

Materials and Equipment
Wood Chips: Southern pine chips, nominal 9/16-inch.

Reagents:

Magnesium hydroxide (Mg(OH)₂)

Sulfur dioxide (SO₂)

Glycerin (stabilizer)

Nitrogen gas
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Equipment:

Laboratory digester (pressure vessel) with temperature and pressure controls

Pulp disintegrator

Flat screen for pulp

Beater (e.g., TAPPI standard beater)

pH meter

Apparatus for Kappa number determination

Brightness tester (e.g., Elrepho tester)

Preparation of Cooking Liquor
Absorb sulfur dioxide (SO₂) gas in water.

Add magnesium hydroxide (Mg(OH)₂) to the sulfurous acid solution to achieve equal parts of

free and combined sulfur dioxide, as determined by the Palmrose method.[1]

To enhance stability, add 1 part glycerin to 20,000 parts of the liquor.[1]

Store the prepared liquor under a nitrogen atmosphere to prevent oxidation.[1]

Pulping Procedure
Place the wood chips in the digester.

Lightly steam the chips.[1]

Fill the digester with the prepared magnesium bisulfite cooking liquor.

Set the desired liquor-to-wood ratio (e.g., 5:1 or 2:1).[1]

Heat the digester to the maximum cooking temperature (e.g., 165°C or 170°C) over a

specified period (e.g., 90 minutes).[1]
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Maintain the maximum temperature for the desired cooking time (e.g., 60 to 180 minutes).[1]

During the cook, relieve sulfur dioxide gas from the digester as needed to maintain the pH of

the cooking liquor above a certain level (e.g., pH 2.9).[1]

At the end of the cook, terminate the reaction and discharge the pulp from the digester.

Disperse the cooked pulp at a low consistency using a propeller stirrer.[1]

Screen the pulp through a 10-cut flat screen to separate the accepted pulp from the rejects.

[1]

Pulp Analysis
Yield Determination: Determine the oven-dry weight of the accepted pulp and the rejects.

Calculate the total yield as a percentage of the initial oven-dry wood weight.

Kappa Number: Measure the Kappa number of the unbleached pulp according to standard

methods (e.g., TAPPI T 236) to determine the residual lignin content.

Brightness: Measure the brightness of the pulp using a standardized brightness tester.[1]

Data Presentation
The following tables summarize quantitative data from representative magnesium bisulfite

pulping experiments on southern pine.[1]

Table 1: Magnesium Bisulfite Pulping Conditions and Pulp Properties[1]
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2292y 5:1 90 60 170 4.0 3.09 51.5 0.2 51 47.0

2293y 5:1 90 90 170 4.0 3.12 48.6 0.2 39 50.1

2294y 5:1 90 120 170 4.0 3.15 46.5 0.1 31 51.3

2295y 2:1 90 120 165 7.9 3.09 48.0 0.2 34 50.8

2296y 2:1 90 180 165 7.9 3.00 45.8 0.1 24 54.1

Table 2: Three-Stage Bleaching Conditions and Results for Magnesium Bisulfite Pulp[1]

Stage Chemical
Chemical
Applied
(%)¹

Temperat
ure (°C)

Duration
(hr)

Pulp
Consiste
ncy (%)

Brightnes
s (%)

Chlorinatio

n
Chlorine 4.7 25 1 2 -

Caustic

Extraction
NaOH 2.0 70 1 10 -

Hypochlorit

e
NaOCl 1.0² 37 5 10 89.5

¹ Calculated on the weight of unbleached pulp. ² Calculated as available chlorine.

Visualizations
The following diagrams illustrate the key processes in magnesium bisulfite pulping.
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Caption: Experimental workflow for magnesium bisulfite pulping.
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Caption: Chemical recovery cycle in the Magnefite process.
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Conclusion
The magnesium bisulfite (Magnefite) process is a viable and advantageous method for

producing high-quality sulfite pulp. Its key strengths lie in the ability to process a variety of

wood species and the highly efficient chemical recovery cycle, which addresses both economic

and environmental concerns associated with traditional pulping methods. The protocols and

data presented provide a foundation for researchers and scientists to explore and optimize this

process for various applications, from commodity paper grades to specialty dissolving pulps.[1]

The controlled cooking conditions allow for the production of pulps with desirable

characteristics, such as high brightness and good bleachability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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